When the Indian government declared the first lockdown on 25 March 2020 to control the increasing number of COVID-19 cases, people were forced to stay and work from home. The aim of this study is to quantify the impact of stay-at-home orders on residential Air Conditioning (AC) energy and household electricity consumption (excluding AC energy). This was done using monitored data from 380 homes in a group of five buildings in Hyderabad, India. We gathered AC energy and household electricity consumption data at a 30-min interval for each home individually in April 2019 and April 2020. Descriptive and inferential statistical analysis was done on this data. To offset the difference in temperatures for the month of April in 2019 and 2020, only those weekdays were selected where the average temperature in 2019 was same as the average temperature in 2020. The study establishes that the average number of hours the AC was used per day in each home increased in the range 4.90–7.45% depending on the temperature for the year 2020. Correspondingly, the overall AC consumption increased in the range 3.60–4.5%, however the daytime (8:00 AM to 8:00 PM) AC energy consumption increased in the range 22–26% and nighttime (8:00 PM to 8:00 AM) AC energy consumption decreased by 5–7% in the year 2020. The study showed a rise in household electricity consumption of about 15% for the entire day in the year 2020. The household electricity consumption increased during daytime by 22- 27.50% and 1.90- 6.6% during the nighttime. It was observed that the morning household electricity peak demand shifted from 7:00 AM in 2019 to 9:00 AM in 2020. Conversely, the evening peak demand shifted from 9:00 PM in 2019 to 7:00 PM in 2020. An additional peak was observed during afternoon hours in the lockdown.

Air Conditioners (ACs) have become a major contributor to residential electricity consumption in India. Non-intrusive Load Monitoring (NILM) can be used to understand residential AC use and its contribution to electricity consumption. NILM techniques use ground truth information along with meter readings to train disaggregation algorithms. There are datasets available for disaggregation, but no dataset is available for a hot tropical country like India especially for AC event detection. Our dataset’s primary objective is to help train NILM algorithms for AC event detection and compressor operations. The dataset comprises of home-level electrical current consumption and manually tagged AC ground truth (ON/OFF status) data at 1-min interval, indoor environment temperature and relative humidity readings at 5-min interval and dwelling, AC and household characteristics. The data was collected from 11 homes located in a composite climate zone-Hyderabad, India for 19 summer days (May) 2019. The dataset consists of 1.6 million data points and 450 AC cycles with each cycle having a runtime of more than 60 min (> 2000 compressor ON/OF cycles). Public availability of such a dataset will allow researchers to develop, train and test NILM algorithms that recognize AC and identify compressor operations.

It is to be expected that there will be a shift toward electromobility with regard to private passenger cars in the coming years. This will oblige the respective power grid providers to upgrade their networks in future years. So that grid operators can plan and operate their grids to meet future needs, they have to have as complete information as possible about the loads they will be required to handle. Depending on voltage level, geographic location, general grid load, and spread of e-mobility, the situation will vary. The assumption explored in this paper is that external factors influence the distribution of EV chargers. As a second task, the impact on the power grid is simulated by means of various scenarios on the basis of this identified distribution, with the focus on low voltage (LV) grids. Sociodemographic data is used as a geographic grid to determine potential distribution. For this, machine learning methods from the field of “Species Distribution Modeling” are applied for a prospective distribution concept. Using this distribution model, the results of simulation of power grid utilization reveal vulnerabilities scattered around the networks. It is shown that e-mobility will, in the future, present a challenge for power grid operators, for which solution concepts are needed.

As it has become evident that climate change is an imminent threat to human well-being and the health of the planet, the transformation of the energy ecosystem towards more sustainable energy sources has become a top priority.However, the energy ecosystem is a very complex and highly interconnected system, comprising stakeholders, technologies, infrastructure, regulations, and policies. This complexity necessitates an innovative approach to the exploration and implementation of new technologies, regulatory frameworks, and business models.The Energy Metaverse offers such an innovative approach by providing a digital ecosystem space that provides a virtual living lab of the energy ecosystem. The Energy Metaverse aims to create a digital replica of the ecosystem of the physical energy system. By connecting all counterparts of the physical energy ecosystem through data and information exchange protocols, the Energy Metaverse allows stakeholders to experiment, evaluate, and optimize new technologies, regulatory framework conditions, and business models before introducing them into the physical energy ecosystem.In this editorial paper, we will define the Energy Metaverse, discuss its characteristics and importance, and examine the technologies and approaches needed to create it. The paper will also explore the stakeholders who will benefit from using the Energy Metaverse and how it can support the green transition of energy systems. By providing a comprehensive overview of the Energy Metaverse, we hope to promote further research and accelerate the adoption of this innovative concept in the energy ecosystem.What is the Metaverse?The term "Metaverse" has gained mainstream attention recently, especially after Mark Zuckerberg's keynote speech at Facebook Connect 2021. However, the concept of a Metaverse is not new and was first introduced by science fiction author Neal Stephenson in his 1992 novel Snow Crash. The Metaverse is a virtual reality space that connects people in the physical world with their digital counterparts in a virtual world, where they can interact with each other, and the environment generated by a computer.Second Life, an online computer game launched in 2003 by Philip Rosedale, is an early example of a metaverse that gained widespread popularity. The name "Second Life" reflects the promise of an alternative reality beyond the physical world. In Second Life, players can connect with other residents, socialize, participate in group activities, and create and trade digital property in a virtual world known as "the grid." Second Life is still available today, offering many of the features promised by newer metaverses such as Mark Zuckerberg's Meta. Other examples of metaverses can also be found in popular culture, including science fiction movies like The Matrix from 1999 and Avatar from 2009, as well as video games like The Sims series, which was first released in 2000, and the more recent Fortnite from 2017.The term "metaverse" has been formally defined by the Oxford dictionary as a virtual reality space in which users can interact with an environment generated by a computer and with other users. While this definition captures the basic characteristics of the metaverse, it is important to note that the concept has evolved over time and may continue to do so as technology advances and new use cases emerge.To facilitate user interaction with both the environment and other users in the metaverse, the digital representations are linked to their physical counterparts via a range of input devices and display technologies. These input devices range from conventional mouse and keyboard to more sophisticated devices such as motion capture skeletons, force feedback suits, and gloves. The display technologies employed likewise encompass a range of options, from traditional monitors to Virtual Reality headsets.While many science fiction and existing metaverses are designed to simulate social aspects of life from an individual's point of view, little attention has been given to technical- or ecosystem-oriented metaverses, such as the Energy Metaverse.The Energy Metaverse is a digital ecosystem that interconnects digital twins of energy-related society aspects and uses data and information exchange protocols to link all counterparts of the physical energy ecosystem. This allows stakeholders to study the effects of changing the ecosystem's configuration and to experiment, evaluate, and optimize new technologies, regulatory framework conditions, and business models before introducing them into the physical energy ecosystem.Using data and information from smart energy meters, environment sensors, and information databases, the Energy Metaverse captures the behaviors of stakeholders, infrastructure artifacts, environmental factors, and energy flows reflecting the impact of business models, regulations, and policies. The emergent results of the interactions among the stakeholders in the energy ecosystem are displayed to the users of the Energy Metaverse through display technologies such as monitor displays and Virtual Reality headsets.While the Energy Metaverse shares many conceptual similarities with existing social-oriented metaverses, it fundamentally differs in its purpose and use. Existing social-oriented metaverses focus on creating a user-centric experience that addresses the needs and desires of individuals. In contrast, the Energy Metaverse focuses on analyzing the behaviors emerging from the collective tangible and intangible interactions between stakeholders, infrastructure, environment, business models, regulations, and policies in the energy ecosystem. Furthermore, while users in social-oriented metaverses are represented by avatars interacting with each other in a virtual reality world, users in the Energy Metaverse interact with a digital replica of the energy ecosystem in the physical world.By capturing the physical energy ecosystem in a digital replicate, the Energy Metaverse provides a virtual living lab of the energy ecosystem. Access to a virtual living lab of the energy ecosystem allows stakeholders to experiment with and evaluate new technologies, regulatory framework conditions, and business models before these are introduced in the physical energy ecosystem.Experimentation with and evaluation of new technologies, business models and regulatory framework conditions not only can reduce uncertainty and risks but also facilitate policymaking that effectively supports the green transition of energy systems. The green transition of energy systems plays an essential role in the fight against climate change by reducing CO2 emissions from conventional power plants through the large-scale adoption of renewable energy technologies like wind and solar power.For instance, the European Union's framework program European Green Deal strives to make Europe the first climate-neutral continent by 2050. Large-scale adoption during a long period usually relates to large investments, significant changes, and impacts on many aspects of society. Hence, the virtual living lab provided by the Energy Metaverse offers an opportunity to investigate, test, evaluate, optimize, plan, and even control energy ecosystem elements with an environment-friendly, cost-efficient, user-friendly, risk-avoided approach.The Energy Metaverse can help to reduce the time, resources, and risks associated with the development and implementation of new technologies, regulatory frameworks, and business models in the energy ecosystem. Through the virtual living lab, stakeholders can test and optimize new energy technologies, business models, and regulations before implementing them in the physical world.In this way, the Energy Metaverse can play an important role in supporting the green transition of energy systems, as it can help stakeholders to make informed decisions that are both environmentally and financially sustainable. The Energy Metaverse provides a new, innovative, and promising way to create a sustainable future, and it has the potential to transform the way the energy ecosystem is managed and operated.To identify the stakeholders who will benefit from using the Energy Metaverse, ecosystem thinking can be employed to obtain a comprehensive view of the energy system. Ecosystem thinking facilitates the identification of stakeholders involved in supply chains, value chains, lobbying groups, policymaking institutions, legislation authorities, and regulatory pathways, among others. A systematic approach that utilizes ecosystem thinking to analyze ecosystems is introduced in Ma et al. (2021); Ma 2022; Ma 2019). This methodology can be applied to the analysis of the energy ecosystem to identify relevant stakeholders, such as national ministries and agencies, regulatory bodies, local authorities, system operators, technology suppliers, energy market operators, energy producers, energy traders, energy retailers, and energy consumers. The general responsibility of each stakeholder in the energy ecosystem is listed in Table 1.Table 1 General responsibilities of stakeholders in the energy ecosystemFull size tableEach stakeholder group in the energy ecosystem has specific interests and requirements that are determined by their roles and responsibilities within the ecosystem. Based on these roles and responsibilities, stakeholders in the energy ecosystem can use the Energy Metaverse for various purposes, such as planning, designing, testing, and evaluation tasks. Different user interfaces, such as graphical user interfaces (UIs) and application programming interfaces (APIs), will be required to provide different perspectives on the energy ecosystem for various stakeholders. Relevant use cases for each stakeholder are listed in Table 2.Table 2 Individual stakeholder’s use cases for the energy ecosystemFull size tableDespite the diversity of stakeholder groups, predicting the consequences of making changes to the ecosystem's configuration is the common element of all use cases. However, predicting the cascading effects of such changes in inherently complex systems is a non-trivial task. What appears to be a simple alteration in one part of the ecosystem may have significant repercussions in other areas. Therefore, predicting the future effects of changes necessitates a comprehensive simulation of stakeholder behaviors, interactions, infrastructure artifacts, environmental factors, and energy flows that reflect the impact of business models, regulations, and policies.To accurately reflect the physical energy ecosystem's actual state, the Energy Metaverse simulation must be linked to the physical energy ecosystem through a sensing and actuating infrastructure that enables the Energy Metaverse to sense and interact with its physical world counterparts. This infrastructure would typically include smart meters, Internet of Things (IoT) sensors, and Supervisory Control and Data Acquisition (SCADA) systems.Contrary to traditional social-oriented metaverses that only connect people, the Energy Metaverse also connects tangible assets like energy meters and environmental sensors and intangible assets like policies, regulations, and business models using data and information exchange protocols. It becomes evident that the technologies needed to realize the Energy Metaverse are different from those for traditional social-oriented metaverses.Since the energy metaverse connects stakeholders, tangible and intangible assets in the physical energy ecosystem with their digital counterparts, data and information flows between the physical and the digital energy ecosystem that constitutes the Energy metaverse.The Energy Metaverse's technological need can be met by Digital Twin technology, as Digital Twin technology is built around a bidirectional connection between the physical and digital worlds. However, in most prior works, Digital Twins represent a single physical artifact like an aerospace vehicle (Glaessgen and Stargel 2010). In the case of the Energy Metaverse, the Digital Twin needs to represent the complexity of all entities and process flows that make up the ecosystem of the energy systems.This system-wide perspective implies that the single-unit prediction models used in prior works must be replaced with system-wide prediction models that can capture the intrinsic complexity of emergent behaviors in the energy ecosystem.One well-known candidate method for capturing emergent behaviors in complex systems is agent-based modeling and simulation. It has been used for several studies involving different stakeholder interests in the energy ecosystem, e.g., (Failed 2019; Christensen et al. 2020; Howard et al. 2021; Fatras et al. 2022). By replacing the single-unit prediction models in prior Digital Twin designs with system-wide prediction models based on agent-based modeling and simulation and combined with other simulation methods (e.g., discrete event simulation, system dynamics) and AI (Artificial Intelligence) models, it becomes possible to support the type of use cases listed in Table 2.Therefore, to realize the Energy Metaverse, it will be necessary to integrate multi-modeling and simulation methods to predict the emergent behaviors associated with changes in the configuration of the energy ecosystems, in addition to Digital Twin technology. This is because the complexity of the ecosystem of energy systems necessitates a comprehensive modeling and simulation approach that can capture the interactions among stakeholders, tangible and intangible assets, policies, regulations, and business models.By integrating Digital Twin technology with multi-modeling and simulation methods, the Energy Metaverse can offer a virtual living lab for stakeholders to experiment, evaluate, optimize, plan, and control energy ecosystem elements in a cost-efficient, environmentally friendly, and risk-avoided manner. This will enable stakeholders to assess the impact of new technologies, regulatory framework conditions, and business models before their introduction into the physical energy ecosystem, facilitating policymaking that supports the green transition of energy systems.Building on the concepts and ideas presented in this editorial paper, as well as the characteristics of the Energy Metaverse that have been described, we propose the following definition: The Energy Metaverse is an exact digital replica of the physical energy system's ecosystem, enabling stakeholders to explore the effects of changes to the ecosystem configuration.This definition facilitates the use cases presented in Table 2, allowing stakeholders to investigate potential risks associated with the adoption of new technologies, regulations, policies, and business models before implementing them in the physical world.The Energy Metaverse will serve as a vital platform for stakeholders, supporting their efforts to realize a green transition in the energy ecosystem. By providing a virtual living lab, the Energy Metaverse allows for the exploration of "what-if" scenarios that would be too costly or impractical to investigate in the physical world. Through this, the Energy Metaverse enables stakeholders to mitigate potential adoption chain, co-innovation, and execution risks, thereby reducing uncertainty and supporting effective policymaking. Overall, the Energy Metaverse holds significant potential to drive progress towards a sustainable future.Not applicable.API: Application programming interface UI: User interface IoT: Internet of Things SCADA: Supervisory Control and Data Acquisition Christensen K, Ma Z, Demazeau Y, Jørgensen BN (2020) Agent-based modeling for optimizing CO2 reduction in commercial greenhouse production with the implicit demand response. Presented at the 6th IEEJ international workshop on Sensing, Actuation, Motion Control, and Optimization (SAMCON2020), Tokyo, Japan. http://id.nii.ac.jp/1031/00127067/Fatras N, Ma Z, Jørgensen BN (2022) An agent-based modelling framework for the simulation of large-scale consumer participation in electricity market ecosystems. Energy Inform 5(4):47. https://doi.org/10.1186/s42162-022-00229-0Article Google Scholar Glaessgen E, Stargel D (2010) The digital twin paradigm for future NASA and U.S. air force vehicles.Howard DA, Ma Z, Jørgensen BN (2021) Digital twin framework for energy efficient greenhouse industry 4.0. In: Novais P, Vercelli G, Larriba-Pey JL, Herrera F, Chamoso P (eds) Ambient intelligence—software and applications. 07/10/2020–09/10/2020, Springer International Publishing, Cham, pp 293–297. https://link.springer.com/chapter/10.1007/978-3-030-58356-9_34Ma Z (2019) Business ecosystem modeling- the hybrid of system modeling and ecological modeling: an application of the smart grid. Energy Inform 2(1):35. https://doi.org/10.1186/s42162-019-0100-4Article MathSciNet Google Scholar Ma Z (2022) The importance of systematical analysis and evaluation methods for energy business ecosystems. Energy Inform 5(1):2. https://doi.org/10.1186/s42162-022-00188-6Article Google Scholar Ma Z, Christensen K, Jørgensen BN (2021) Business ecosystem architecture development: a case study of Electric Vehicle home charging. Energy Inform 4(1):9. https://doi.org/10.1186/s42162-021-00142-yArticle Google Scholar Værbak M, Ma Z, Christensen K, Demazeau Y, Jørgensen BN (2019) Agent-based modelling of demand-side flexibility adoption in reservoir pumping. In 2019 IEEE Sciences and Humanities International Research Conference (SHIRCON), pp 1–4. https://doi.org/10.1109/SHIRCON48091.2019.9024889Download referencesNot applicable.Not applicable.Authors and AffiliationsSDU Center for Energy Informatics, Mærsk Mc-Kinney Møller Institute, University of Southern Denmark, Campusvej 55, 5230, Odense M, DenmarkZheng MaAuthorsZheng MaView author publicationsYou can also search for this author in PubMed Google ScholarContributionsThe author wrote, read and approved the final manuscript.Corresponding authorCorrespondence to Zheng Ma.Ethics approval and consent to participate Not applicable to this paper. Consent for publication Not applicable to this paper. Competing interests The author declares that she have no competing interests.Publisher's NoteSpringer Nature remains neutral with regard to jurisdictional claims in published maps and institutional affiliations.Open Access This article is licensed under a Creative Commons Attribution 4.0 International License, which permits use, sharing, adaptation, distribution and reproduction in any medium or format, as long as you give appropriate credit to the original author(s) and the source, provide a link to the Creative Commons licence, and indicate if changes were made. The images or other third party material in this article are included in the article's Creative Commons licence, unless indicated otherwise in a credit line to the material. If material is not included in the article's Creative Commons licence and your intended use is not permitted by statutory regulation or exceeds the permitted use, you will need to obtain permission directly from the copyright holder. To view a copy of this licence, visit http://creativecommons.org/licenses/by/4.0/. Reprints and PermissionsCite this articleMa, Z. Energy Metaverse: a virtual living lab of the energy ecosystem. Energy Inform 6, 3 (2023). https://doi.org/10.1186/s42162-023-00258-3Download citationPublished: 27 February 2023DOI: https://doi.org/10.1186/s42162-023-00258-3Share this articleAnyone you share the following link with will be able to read this content:Get shareable linkSorry, a shareable link is not currently available for this article.Copy to clipboard Provided by the Springer Nature SharedIt content-sharing initiative

The transformation of power grids into intelligent cyber-physical systems brings numerous benefits, but also significantly increases the surface for cyber-attacks, demanding appropriate countermeasures. However, the development, validation, and testing of data-driven countermeasures against cyber-attacks, such as machine learning-based detection approaches, lack important data from real-world cyber incidents. Unlike attack data from real-world cyber incidents, infrastructure knowledge and standards are accessible through expert and domain knowledge. Our proposed approach uses domain knowledge to define the behavior of a smart grid under non-attack conditions and detect attack patterns and anomalies. Using a graph-based specification formalism, we combine cross-domain knowledge that enables the generation of whitelisting rules not only for statically defined protocol fields but also for communication flows and technical operation boundaries. Finally, we evaluate our specification-based intrusion detection system against various attack scenarios and assess detection quality and performance. In particular, we investigate a data manipulation attack in a future-orientated use case of an IEC 60870-based SCADA system that controls distributed energy resources in the distribution grid. Our approach can detect severe data manipulation attacks with high accuracy in a timely and reliable manner.

Energy systems face challenges due to climate change, distributed energy resources, and political agenda, especially distribution system operators (DSOs) responsible for ensuring grid stability. Accurate predictions of the electricity load can help DSOs better plan and maintain their grids. The study aims to test a systematic data identification and selection process to forecast the electricity load of Danish residential areas. The five-ecosystem CSTEP framework maps relevant independent variables on the cultural, societal, technological, economic, and political dimensions. Based on the literature, a recurrent neural network (RNN), long-short-term memory network (LSTM), gated recurrent unit (GRU), and feed-forward network (FFN) are evaluated and compared. The models are trained and tested using different data inputs and forecasting horizons to assess the impact of the systematic approach and the practical flexibility of the models. The findings show that the models achieve equal performances of around 0.96 adjusted R2 score and 4–5% absolute percentage error for the 1-h predictions. Forecasting 24 h gave an adjusted R2 of around 0.91 and increased the error slightly to 6–7% absolute percentage error. The impact of the systematic identification approach depended on the type of neural network, with the FFN showing the highest increase in error when removing the supporting variables. The GRU and LSTM did not rely on the identified variables, showing minimal changes in performance with or without them. The systematic approach to data identification can help researchers better understand the data inputs and their impact on the target variable. The results indicate that a focus on curating data inputs affects the performance more than choosing a specific type of neural network architecture.

Correction : Energy Informatics 2021, 4(Suppl 3):21 https://doi.org/10.1186/s42162-021-00181-5 In the original (Wolgast et al. 2021) publication of the article, 2 symbols were erroneously omitted during the publication process. The incorrect and correct information is shown in this correction article. Incorrect Table 1 shows that the average attacker profit increases drastically by about 323.2 on average and the market share increased by about 39.5 compared to the baseline Correct Table 1 shows that the average attacker profit increases drastically by about 323.2% on average and the market share increased by about 39.5% compared to the baselineWolgast T, Veith EMSP, Nieße A (2021) Towards reinforcement learning for vulnerability analysis in power-economic systems. Energy Inform 4(Suppl 3):21. https://doi.org/10.1186/s42162-021-00181-5Article Google Scholar Download referencesAuthors and AffiliationsUniversity of Oldenburg, Ammerländer Heerstraße 114-118, Oldenburg, GermanyThomas Wolgast & Astrid NießeOFFIS-Institute for Information Technology, Escherweg 2, Oldenburg, GermanyThomas Wolgast, Eric M. S. P. Veith & Astrid NießeAuthorsThomas WolgastView author publicationsYou can also search for this author in PubMed Google ScholarEric M. S. P. VeithView author publicationsYou can also search for this author in PubMed Google ScholarAstrid NießeView author publicationsYou can also search for this author in PubMed Google ScholarCorresponding authorCorrespondence to Thomas Wolgast.Publisher's NoteSpringer Nature remains neutral with regard to jurisdictional claims in published maps and institutional affiliations.Open Access This article is licensed under a Creative Commons Attribution 4.0 International License, which permits use, sharing, adaptation, distribution and reproduction in any medium or format, as long as you give appropriate credit to the original author(s) and the source, provide a link to the Creative Commons licence, and indicate if changes were made. The images or other third party material in this article are included in the article's Creative Commons licence, unless indicated otherwise in a credit line to the material. If material is not included in the article's Creative Commons licence and your intended use is not permitted by statutory regulation or exceeds the permitted use, you will need to obtain permission directly from the copyright holder. To view a copy of this licence, visit http://creativecommons.org/licenses/by/4.0/. Reprints and PermissionsCite this articleWolgast, T., Veith, E.M.S.P. & Nieße, A. Publisher Correction: Towards reinforcement learning for vulnerability analysis in power-economic systems. Energy Inform 6, 11 (2023). https://doi.org/10.1186/s42162-023-00264-5Download citationPublished: 09 May 2023DOI: https://doi.org/10.1186/s42162-023-00264-5Share this articleAnyone you share the following link with will be able to read this content:Get shareable linkSorry, a shareable link is not currently available for this article.Copy to clipboard Provided by the Springer Nature SharedIt content-sharing initiative

The penetration of renewable energies is increasing in energy systems worldwide. Consequently, the intermittency of the energy sources raises technical challenges for sustainable energy supply. Demand-side flexibility is an effective solution to counterbalance renewable power fluctuations. In the residential sector, electrical heat pumps exhibit great flexibility potential. In this paper, a novel approach is proposed to generate FlexOffers for individual heat pumps considering the uncertain nature of weather conditions. To achieve the aim, firstly, the thermal dynamic model of residential buildings is presented mathematically. The model addresses different temperature zones. The constant coefficients of the thermal dynamics are estimated using Continuous-Time Stochastic Model (CTSM) in R software. Afterward, the building model is integrated with a success function to generate FlexOffers. The success function is comprised of two objective functions including minimization and maximization of the energy consumption of heat pumps. The FlexOffers are generated considering the existing gap between the minimum and maximum energy consumption. The patterns of energy consumption are defined based on occupants’ thermal comfort temperature setpoint. The FlexOffers are programmed in UPPAAL-STRATEGO software. Finally, a high-fidelity building model with four rooms is used to examine the proficiency of the suggested approaches. The simulation results confirm that the proposed method generates flexibility potentials for the upstream network in both optimistic and pessimistic states of energy consumption patterns.

The role of consumers as price-sensitive participants in electricity markets is considered essential to ensure efficient and secure operations of electricity systems. Yet the uncertain or unknown consequences of active market participation remain a large barrier for active consumer-side market participation. Simulations are a powerful tool to reduce this uncertainty by giving consumers an insight on the potential benefits and costs of market participation. However, the simulation setup must be adapted to each market context and each consumer market participation strategy. To simplify the simulation development process and improve the comparability of simulation results, this paper proposes a modular yet systematic electricity market modelling framework. The framework applies object-oriented programming concepts for business ecosystem modelling presented in previous works to develop an agent-based model of a consumer-centric electricity market ecosystem. The market ecosystem is represented by a multitude of interacting submarkets with their own logic. Within submarkets, context-independent and context-dependent elements are distinguished to provide model abstraction which can be adapted to different contexts. This framework is illustrated by applying it to three different submarkets in the Western Danish electricity market context: the Nordpool day-ahead market, the Nordpool intraday market, and the Frequency Containment Reserve market. The submarket role abstractions allow to benefit from the commonalities between the analysed submarkets during model implementation, while the role parametrisations allow to quickly adapt the roles to each market context. The implementation of the modelling framework in the Nordic context highlights the benefits of a modular approach in a liberalised and unbundled market context.

To enable sound scientific research in future energy informatics projects, it is necessary to obtain an overview of the current state of the research field to identify unaddressed gaps and challenges. Therefore, this paper aims to investigate the research trends and achievements within energy informatics in a Danish context within the last three decades. This paper reviews 207 energy informatics projects collected until the second quarter of 2022. Quantitative analysis results show that most projects have focused on applying energy informatics through energy-aware control of end-user consumption. The qualitative review finds an emphasis on data usage and end-users which aligns with the quantitative review. Furthermore, it tends to focus on specific end-users, e.g., buildings and heat pumps. Four overall recommendations are established: (I) Increased emphasis on research for sector coupling to aid in unlocking energy system flexibility, (II) project data value chain output, focusing on structuring and managing the data to make it applicable for future re-use, (III) utilizing industrial loads and incorporating an end-user perspective, (IV) inclusion of research institutions for the improved overall output of the projects through interdisciplinary solutions.